Cas no 71172-53-7 (2,5-Dimethyl-2-hexene-1,6-diol diacetate)

• Product Name: 2,5-Dimethyl-2-hexene-1,6-diol diacetate
• CAS No: 71172-53-7
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 570557
• Update Time: 2025-07-02

2,5-Dimethyl-2-hexene-1,6-diol diacetate Chemical and Physical Properties

Names and Identifiers

• 2-Hexene-1,6-diol,2,5-dimethyl-, 1,6-diacetate
• 2,5-DIMETHYL-2-HEXENE-1,6-DIOL DIACETATE
• 2,5-dimethylhex-2-ene-1,6-diol,diacetate
• 1,6-Diacetoxy-2,5-dimethyl-hexen-(2)
• Nsc82308
• 2,5-Dimethyl-2-hexene-1,6-diol diacetate

• Inchi： 1S/C12H20O4/c1-9(7-15-11(3)13)5-6-10(2)8-16-12(4)14/h5,10H,6-8H2,1-4H3/b9-5+
• InChI Key： WJQFKEKGHLXYOP-WEVVVXLNSA-N
• SMILES： C(C)(COC(=O)C)C/C=C(\C)/COC(=O)C

Computed Properties

• Exact Mass: 228.13600

Experimental Properties

• PSA: 52.60000
• LogP: 2.08510

Additional information on 2,5-Dimethyl-2-hexene-1,6-diol diacetate

Latest Research Brief on 2,5-Dimethyl-2-hexene-1,6-diol diacetate (CAS: 71172-53-7) in Chemical Biology and Pharmaceutical Applications

The compound 2,5-Dimethyl-2-hexene-1,6-diol diacetate (CAS: 71172-53-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This diacetate derivative, characterized by its unique structural features, has been explored for its potential applications in drug synthesis, biocatalysis, and as a key intermediate in the production of bioactive molecules. Recent studies have highlighted its role in facilitating stereoselective reactions and its utility in the development of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the enzymatic hydrolysis of 2,5-Dimethyl-2-hexene-1,6-diol diacetate using lipases, revealing its potential as a chiral building block for asymmetric synthesis. The research demonstrated high enantioselectivity (up to 98% ee) under optimized conditions, suggesting its applicability in the production of optically active pharmaceuticals. This finding is particularly relevant for the synthesis of complex molecules where stereochemistry plays a critical role in biological activity.

In parallel, a team from MIT reported in ACS Catalysis (2024) on the use of this compound as a precursor for the synthesis of terpene-derived bioactive compounds. The study showcased a novel cascade reaction pathway enabled by the diacetate's unique reactivity, leading to the efficient production of sesquiterpenoids with potential anti-inflammatory properties. This work opens new avenues for the sustainable production of terpenoid-based drugs, addressing current challenges in supply chain limitations for natural product-derived medicines.

From a pharmacological perspective, recent in vitro studies have examined the biological activity of 2,5-Dimethyl-2-hexene-1,6-diol diacetate derivatives. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described synthesized analogs showing moderate inhibitory activity against COX-2, with IC50 values in the low micromolar range. While further optimization is needed, these findings suggest potential applications in developing novel anti-inflammatory agents with improved selectivity profiles compared to current NSAIDs.

The compound's physicochemical properties have also been the subject of recent investigations. Computational studies published in Molecular Pharmaceutics (2023) employed molecular dynamics simulations to predict the membrane permeability of 2,5-Dimethyl-2-hexene-1,6-diol diacetate and its metabolites. The results indicated favorable absorption characteristics, supporting its potential as a prodrug candidate for poorly soluble active pharmaceutical ingredients (APIs).

Industrial applications of this chemical have expanded as well, with several patent filings in 2023-2024 describing its use in continuous flow chemistry setups. These processes demonstrate improved safety profiles and higher yields compared to traditional batch methods, addressing scalability challenges for pharmaceutical manufacturing. The compound's stability under flow conditions makes it particularly suitable for modern process intensification strategies.

Looking forward, researchers anticipate increased interest in 2,5-Dimethyl-2-hexene-1,6-diol diacetate as a versatile intermediate in fragment-based drug discovery. Its modular structure allows for diverse functionalization, enabling rapid exploration of chemical space around promising pharmacophores. Ongoing studies are investigating its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms, representing an exciting frontier in drug development.